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Compound of Interest

Compound Name: 2,6-Dichlorobenzaldehyde

Cat. No.: B137635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling protocols, and emergency

procedures for 2,6-Dichlorobenzaldehyde (CAS No. 83-38-5). The following sections detail

the compound's properties, associated hazards, and recommended safety practices to ensure

the well-being of laboratory personnel and the protection of the environment.

Physicochemical and Toxicological Properties
A thorough understanding of the physical, chemical, and toxicological properties of 2,6-
Dichlorobenzaldehyde is fundamental for its safe handling. The following tables summarize

key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₇H₄Cl₂O [1]

Molecular Weight 175.01 g/mol [1][2][3]

Appearance

White to light beige or pale

yellow crystalline

powder/flakes.[1][2][4][5][6]

Melting Point 68-71 °C [2][3][4][5][6]

Boiling Point 165 °C [2][6]

Flash Point 135 °C (275 °F) [1][6]

Solubility
Insoluble in water (<0.1 g/100

mL at 23 °C).[1][2][4][6]

Vapor Pressure 0.0406 mmHg at 25°C [4]

Stability

Stable under recommended

storage conditions. Sensitive

to air, light, and moisture.[1][2]

[4][5]

Table 2: Toxicological Data
Hazard Classification GHS Category Description

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.[7][8][9][10]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage.

[7][9]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[8]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[8]

Hazardous to the Aquatic

Environment (Long-Term)
Category 2

Toxic to aquatic life with long

lasting effects.[8]
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Hazard Identification and Personal Protection
2,6-Dichlorobenzaldehyde is a hazardous substance that requires strict adherence to safety

protocols. The primary hazards include severe skin and eye damage, oral toxicity, and potential

for allergic skin reactions.[7][8][9]

GHS Hazard Statements
H314: Causes severe skin burns and eye damage.[8]

H302: Harmful if swallowed.[8]

H317: May cause an allergic skin reaction.[8]

H411: Toxic to aquatic life with long lasting effects.[8]

Recommended Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling 2,6-Dichlorobenzaldehyde:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield should also be used.[8][10]

Skin Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) and

protective clothing. A lab coat is essential, and for larger quantities, chemical-resistant

overalls should be considered.[7][8][10]

Respiratory Protection: In case of insufficient ventilation or when dusts are generated, use a

NIOSH-approved respirator with a particulate filter.[7][10]

The logical workflow for assessing and mitigating hazards is illustrated in the diagram below.
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Figure 1: Hazard Mitigation Workflow
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Figure 1: Hazard Mitigation Workflow
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Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are designed to provide a systematic approach to handling 2,6-
Dichlorobenzaldehyde safely.

General Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood is the recommended workspace.[8] All necessary PPE should be inspected and

worn correctly.

Weighing and Transfer: When weighing, use a balance inside a ventilated enclosure or fume

hood to minimize dust inhalation. Use appropriate tools (spatulas, etc.) to handle the solid

material and avoid generating dust.[8]

In Use: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke in the

handling area.[8] Keep containers securely sealed when not in use.[8]

Waste Disposal: Dispose of waste materials in a designated, labeled, and sealed container

for hazardous chemical waste.[7] Do not dispose of down the drain.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[7][8] Clean the work area and any contaminated equipment.

The experimental workflow for safe handling is depicted in the following diagram.
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Figure 2: Safe Handling Experimental Workflow
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Figure 2: Safe Handling Experimental Workflow

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7][8]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash skin with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][7][8][11]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[7][8]

Inhalation may cause chemical pneumonitis and pulmonary edema.[1][10][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7][8]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: For small spills, dampen the solid material with 60-70% ethanol to prevent dust

formation and transfer to a suitable, labeled container for disposal.[11] For larger spills,

contain the spill with sand, earth, or vermiculite.[8]

Cleanup: Use absorbent paper dampened with 60-70% ethanol to pick up any remaining

material.[11] Wash the spill area with a soap and water solution.[11]

Disposal: Seal all contaminated materials in a vapor-tight plastic bag for disposal as

hazardous waste.[11]

Storage and Stability
Proper storage is essential to maintain the integrity of 2,6-Dichlorobenzaldehyde and prevent

hazardous reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[4][8][10] Keep in a dark place as it is light-sensitive.[1][4]
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Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and iron.[1]

[2][4][5]

Disposal Considerations
All waste materials containing 2,6-Dichlorobenzaldehyde must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.[7] Do not allow the chemical to

enter drains or the environment.[8]

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling

2,6-Dichlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b137635#2-6-dichlorobenzaldehyde-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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